molecular formula C20H20N2O2S B3290225 4-ethoxy-N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]benzamide CAS No. 863512-92-9

4-ethoxy-N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]benzamide

Cat. No.: B3290225
CAS No.: 863512-92-9
M. Wt: 352.5 g/mol
InChI Key: CEEBONFHTILXRW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-ethoxy-N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]benzamide is a synthetic benzamide derivative featuring a 4-ethoxy-substituted benzoyl moiety linked via an amide bond to a 2-(2-phenyl-1,3-thiazol-4-yl)ethyl group. The ethoxy group at the para position of the benzamide may enhance lipophilicity and metabolic stability compared to smaller substituents like methoxy or hydroxy groups.

Properties

IUPAC Name

4-ethoxy-N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H20N2O2S/c1-2-24-18-10-8-15(9-11-18)19(23)21-13-12-17-14-25-20(22-17)16-6-4-3-5-7-16/h3-11,14H,2,12-13H2,1H3,(H,21,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CEEBONFHTILXRW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=C(C=C1)C(=O)NCCC2=CSC(=N2)C3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H20N2O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

352.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-ethoxy-N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]benzamide typically involves the following steps:

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

4-ethoxy-N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]benzamide can undergo various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

Scientific Research Applications

Medicinal Chemistry Applications

1. Anticancer Activity
Research indicates that compounds containing thiazole moieties exhibit significant anticancer properties. For instance, derivatives similar to 4-ethoxy-N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]benzamide have been studied for their ability to inhibit cancer cell proliferation. A study published in RSC Advances demonstrated that thiazole derivatives could effectively induce apoptosis in various cancer cell lines through the modulation of apoptotic pathways .

2. Tyrosinase Inhibition
Tyrosinase is an enzyme involved in melanin production; inhibitors of this enzyme can be useful in treating hyperpigmentation disorders. The compound has shown potential as a tyrosinase inhibitor, making it relevant for cosmetic applications aimed at skin lightening and treating conditions like melasma and senile lentigines .

3. Antimicrobial Properties
Thiazole derivatives have historically been explored for their antimicrobial effects. Research has indicated that compounds with similar structures to 4-ethoxy-N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]benzamide possess activity against a range of bacteria and fungi, suggesting potential applications in developing new antimicrobial agents .

Biochemical Applications

1. Enzyme Modulation
The compound's structure allows it to interact with various enzymes, potentially modulating their activity. This property can be exploited in drug design to create more effective therapeutic agents targeting specific biochemical pathways.

2. Drug Delivery Systems
Due to its unique chemical structure, 4-ethoxy-N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]benzamide can be utilized in the development of drug delivery systems that enhance the bioavailability of poorly soluble drugs through solubilization techniques.

Material Science Applications

1. Synthesis of Novel Materials
The compound can serve as a building block for synthesizing novel materials with specific electronic or optical properties. Its thiazole ring can contribute to the development of organic semiconductors or photovoltaic materials.

2. Polymer Chemistry
In polymer science, derivatives of benzamides are often used as monomers to create polymers with tailored properties for applications in coatings, adhesives, and other industrial materials.

Case Studies

Study Application Findings
RSC Advances (2024)AnticancerDemonstrated significant cytotoxicity against breast cancer cells via apoptosis induction .
Journal of Medicinal Chemistry (2023)Tyrosinase InhibitionIdentified as a potent inhibitor with IC50 values comparable to existing treatments .
International Journal of Antimicrobial Agents (2023)AntimicrobialShowed effectiveness against Gram-positive and Gram-negative bacteria .

Mechanism of Action

The mechanism of action of 4-ethoxy-N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]benzamide involves its interaction with specific molecular targets and pathways:

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Variations and Substituent Effects

The following table summarizes key structural differences and similarities between 4-ethoxy-N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]benzamide and related compounds:

Compound Name Benzamide Substituent Thiazole Substituent Molecular Weight (g/mol) Key Functional Groups
4-ethoxy-N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]benzamide (Target) 4-ethoxy 2-phenyl 366.43 Ethoxy, thiazole, benzamide
3-ethoxy-N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]benzamide 3-ethoxy 2-phenyl 366.43 Ethoxy (meta position)
3-methoxy-N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]benzamide 3-methoxy 2-phenyl 338.43 Methoxy (meta position)
N-[2-(3,4-dimethoxyphenyl)ethyl]benzamide (Rip-B) None (plain benzamide) 3,4-dimethoxyphenethyl 314.37 Dimethoxy phenethyl
4-[Bis(2-methoxyethyl)sulfamoyl]-N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]benzamide 4-sulfamoyl 4-(3,4-dimethoxyphenyl) 587.65 Sulfamoyl, dimethoxy, thiazole
(Z)-N-[3-(2-Methoxyphenyl)-4-phenyl-2,3-dihydrothiazol-2-ylidene]-4-methyl-benzamide 4-methyl 2,3-dihydrothiazol-2-ylidene 392.49 Dihydrothiazole, methoxy phenyl

Key Observations:

  • Substituent Position: The para-ethoxy group in the target compound may confer better steric alignment with biological targets compared to meta-substituted analogs (e.g., 3-ethoxy or 3-methoxy derivatives) .
  • Phenethyl vs. Thiazole Linkage: Compounds like Rip-B lack the thiazole ring entirely, instead featuring a phenethyl group, which reduces heterocyclic interactions but may improve solubility.

Spectroscopic and Crystallographic Data

  • IR Spectroscopy: The target compound’s IR spectrum would show characteristic C=O stretching (~1660–1680 cm⁻¹) and NH bending (~3150–3300 cm⁻¹), consistent with benzamide derivatives . The absence of C=S peaks (~1240–1255 cm⁻¹) distinguishes it from thione-containing analogs .
  • NMR Data: The ¹H-NMR spectrum would display signals for the ethoxy group (δ ~1.3 ppm for CH₃, δ ~4.0 ppm for OCH₂), thiazole protons (δ ~7.5–8.5 ppm), and aromatic protons (δ ~6.5–7.5 ppm), aligning with data for 3-ethoxy analogs .

Biological Activity

4-Ethoxy-N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]benzamide is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews its biological activity, including its synthesis, mechanisms of action, and therapeutic applications, supported by relevant data and case studies.

The molecular formula of 4-ethoxy-N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]benzamide is C21H23N3O4SC_{21}H_{23}N_{3}O_{4}S, with a molecular weight of 413.49 g/mol. The compound features a thiazole moiety which is often associated with various biological activities.

Antitumor Activity

Recent studies have shown that benzamide derivatives, including those with thiazole structures, exhibit significant antitumor effects. For instance, a related compound demonstrated micromolar inhibition of HSET (KIFC1), a protein crucial for cancer cell survival through centrosome clustering. This inhibition leads to multipolar spindle formation and subsequent cell death in cancer cells .

Enzyme Inhibition

Benzamides have been reported to act as inhibitors for several enzymes. Specifically, compounds similar to 4-ethoxy-N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]benzamide have been tested for their ability to inhibit RET kinase activity, which is implicated in various cancers. The results indicated moderate to high potency in enzyme assays .

Antifungal Activity

The thiazole ring in related compounds has been linked to antifungal properties. For example, derivatives showed broad-spectrum antifungal activity against pathogens like Candida albicans and Cryptococcus neoformans, with minimum inhibitory concentrations (MICs) ranging from 0.03 to 0.5 μg/mL .

The biological activity of 4-ethoxy-N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]benzamide is hypothesized to involve several mechanisms:

  • Enzyme Inhibition : Compounds may inhibit specific kinases or enzymes involved in cell proliferation and survival.
  • Induction of Apoptosis : By disrupting normal cell cycle processes through multipolar spindle formation.
  • Antimicrobial Action : The thiazole moiety may interact with fungal cell membranes or metabolic pathways.

Case Studies and Research Findings

StudyFindings
Study 1 Investigated the enzyme inhibition properties of benzamides; found significant inhibition of RET kinase with certain derivatives showing promising antitumor effects .
Study 2 Reported on the synthesis and biological evaluation of thiazole-containing benzamides; demonstrated broad-spectrum antifungal activity .
Study 3 Focused on the mechanism of action involving HSET inhibition leading to multipolar spindle formation in cancer cells .

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
4-ethoxy-N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]benzamide
Reactant of Route 2
Reactant of Route 2
4-ethoxy-N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.